2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid

• IUPAC Name: 2-[[2-[(2,6-dichlorophenyl)methylsulfanyl]acetyl]amino]benzoic acid
• InChI: InChI=1S/C16H13Cl2NO3S/c17-12-5-3-6-13(18)11(12)8-23-9-15(20)19-14-7-2-1-4-10(14)16(21)22/h1-7H,8-9H2,(H,19,20)(H,21,22)
• InChI Key: PONYFNURWSZVPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NC(=O)CSCC2=C(C=CC=C2Cl)Cl
• Molecular Formula: C16H13Cl2NO3S
• Molecular Weight: 370.2 g/mol

Description

2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid is a chemical compound that belongs to the family of non-steroidal anti-inflammatory drugs (NSAIDs). It is also known as Diclofenac thioester or Diclofenac sulfide. This compound has been widely used in scientific research due to its anti-inflammatory, analgesic, and antipyretic properties.

Scientific Research Applications

2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid has been widely used in scientific research due to its anti-inflammatory, analgesic, and antipyretic properties. It has been used in studies related to pain management, inflammation, and fever. It has also been used in studies related to the treatment of various diseases such as rheumatoid arthritis, osteoarthritis, and ankylosing spondylitis.

Mechanism of Action

The mechanism of action of 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid is not fully understood. However, it is believed that it works by inhibiting the production of prostaglandins, which are responsible for inflammation, pain, and fever. It does this by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins.
Biochemical and Physiological Effects:
2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. It has also been shown to reduce pain by inhibiting the activity of COX enzymes, which are responsible for the production of prostaglandins. Additionally, it has been shown to reduce fever by inhibiting the production of prostaglandins in the hypothalamus.

Advantages and Limitations for Lab Experiments

The advantages of using 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid in lab experiments include its anti-inflammatory, analgesic, and antipyretic properties, which make it useful for studying pain, inflammation, and fever. Additionally, it is a well-established compound that has been widely used in scientific research. The limitations of using 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid in lab experiments include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for research on 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid. One direction is to investigate its potential use in the treatment of other diseases such as cancer and Alzheimer's disease. Another direction is to investigate its potential use in combination with other drugs to enhance its therapeutic effects. Additionally, future research could focus on developing new synthesis methods for 2-({[(2,6-dichlorobenzyl)thio]acetyl}amino)benzoic acid that are more efficient and environmentally friendly.